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Compound of Interest

Compound Name: Probenecid Isopropyl Ester

Cat. No.: B15288315 Get Quote

Essential Safety and Handling Guide for
Probenecid Isopropyl Ester
Disclaimer: A specific Safety Data Sheet (SDS) for Probenecid Isopropyl Ester (CAS No.

70190-78-2) is not readily available in public domains. The following guidance is based on the

safety data for the closely related parent compound, Probenecid, and general best practices for

handling chemical reference standards and impurities in a laboratory setting. It is imperative to

consult a specific SDS for Probenecid Isopropyl Ester as soon as it is available and to

conduct a thorough risk assessment before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals. It outlines operational procedures and disposal plans to

ensure the safe handling of Probenecid Isopropyl Ester in a laboratory environment.

Personal Protective Equipment (PPE)
When handling Probenecid Isopropyl Ester, a comprehensive approach to personal

protection is crucial to minimize exposure. The following table summarizes the recommended

PPE based on the safety data for Probenecid.
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Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin and Body Protection

Protective gloves (e.g., nitrile)

and a lab coat or impervious

clothing

Select gloves based on

chemical compatibility and

breakthrough time.[2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use if engineering controls are

insufficient, exposure limits are

exceeded, or if irritation is

experienced. A particulates

filter conforming to EN 143 is

recommended for solids.[1]

Operational Plan: Handling, Storage, and Disposal
A systematic approach to the handling, storage, and disposal of Probenecid Isopropyl Ester
is essential for laboratory safety and regulatory compliance.

Handling Procedures:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][2]

Work in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation of any dust or aerosols.[2][3]

Don all required personal protective equipment as outlined in the table above before

handling the compound.

During Handling:
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Avoid direct contact with the skin, eyes, and clothing.[1][2][3]

Prevent the formation of dust and aerosols.[2][3]

Do not eat, drink, or smoke in the area where the chemical is being handled.[2]

Wash hands thoroughly after handling the compound.[1][2]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep the container sealed to prevent contamination and degradation.

Disposal Plan:

Dispose of waste in an approved waste disposal plant, following all local, state, and federal

regulations.[1][2]

Do not allow the chemical to enter drains or sewer systems.[3]

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[3]

Emergency and First-Aid Measures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

seek medical attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms occur.[1][2][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison control center or

doctor/physician if you feel unwell.[1][2][3]

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

For solid spills, carefully sweep up the material and place it into a suitable, closed container

for disposal. Avoid generating dust.[1]

Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of a chemical

compound like Probenecid Isopropyl Ester in a laboratory setting.
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General Laboratory Chemical Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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